Cas no 879053-91-5 (4-Hydroxy-4-(3-methyl-4-propoxy-phenyl)-butyric acid)

• Product Name: 4-Hydroxy-4-(3-methyl-4-propoxy-phenyl)-butyric acid
• CAS No: 879053-91-5
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 3082323
• PubChem ID: 6485716
• Update Time: 2025-05-25

4-Hydroxy-4-(3-methyl-4-propoxy-phenyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-4-(3-methyl-4-propoxy-phenyl)-butyric acid
• AKOS000301687
• 4-hydroxy-4-(3-methyl-4-propoxyphenyl)butanoic acid
• 4-hydroxy-4-(3-methyl-4-propoxyphenyl)butanoicacid
• 879053-91-5
• AKOS024307979

• MDL： MFCD08056159
• Inchi： 1S/C14H20O4/c1-3-8-18-13-6-4-11(9-10(13)2)12(15)5-7-14(16)17/h4,6,9,12,15H,3,5,7-8H2,1-2H3,(H,16,17)
• InChI Key： CUELZHAUYMRIPH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C)C=1)OCCC)CCC(=O)O

Computed Properties

• Exact Mass: 252.13615911Da
• Monoisotopic Mass: 252.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

4-Hydroxy-4-(3-methyl-4-propoxy-phenyl)-butyric acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Hydroxy-4-(3-methyl-4-propoxy-phenyl)-butyric acid

4-Hydroxy-4-(3-methyl-4-propoxy-phenyl)-butyric Acid (CAS No. 879053-91-5)

4-Hydroxy-4-(3-methyl-4-propoxy-phenyl)-butyric acid is a structurally complex organic compound with the CAS registry number 879053-91-5. This compound belongs to the class of hydroxy acids, specifically butyric acids, and exhibits a unique combination of functional groups that contribute to its diverse chemical properties. The molecule consists of a butyric acid backbone, a hydroxyl group, and a substituted phenyl ring with methyl and propoxy substituents. These features make it an interesting subject for both academic research and industrial applications.

The chemical structure of 4-hydroxy-4-(3-methyl-4-propoxy-phenyl)-butyric acid is characterized by a four-carbon chain (butyric acid) with a hydroxyl group (-OH) attached to the fourth carbon. The phenyl ring is substituted at the 3-position with a methyl group (-CH₃) and at the 4-position with a propoxy group (-OCH₂CH₂CH₃). This substitution pattern imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity.

Recent studies have highlighted the potential of hydroxy acids like 4-hydroxy-4-(3-methyl-4-propoxy-phenyl)-butyric acid in various fields, including pharmaceuticals, agrochemicals, and materials science. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds, such as antibiotics and anti-inflammatory agents. The presence of both hydroxyl and propoxy groups in the molecule facilitates hydrogen bonding and enhances solubility in polar solvents, making it suitable for formulation in drug delivery systems.

In terms of synthesis, 4-hydroxy-4-(3-methyl-4-propoxy-phenyl)-butyric acid can be prepared via a multi-step organic synthesis involving Friedel-Crafts alkylation, oxidation, and esterification reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

The physicochemical properties of 4-hydroxy-4-(3-methyl-4-propoxy-phenyl)-butyric acid include a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in water is moderate due to the balance between hydrophilic (hydroxyl and propoxy groups) and hydrophobic (methyl group) substituents on the phenyl ring. These properties make it suitable for use in emulsion-based formulations or as an additive in polymer systems.

One of the most promising applications of 4-hydroxy-4-(3-methyl-4-propoxy-phenyl)-butyric acid is in the development of biodegradable polymers. Researchers have demonstrated that this compound can be polymerized to form polyesters with tunable mechanical properties, making them ideal for biomedical applications such as drug delivery devices or tissue engineering scaffolds. The incorporation of hydroxyl groups into the polymer backbone enhances biocompatibility and promotes controlled drug release.

Moreover, hydroxy acids like 4-hydroxy-4-(3-methyl-4-propoxy-phenyl)-butyric acid have shown potential in agricultural applications as plant growth regulators. Studies indicate that this compound can modulate plant hormone signaling pathways, leading to improved crop yields under stress conditions such as drought or salinity. This dual functionality underscores its versatility across multiple disciplines.

In conclusion, 4-hydroxy-4-(3-methyl-4-propoxy-phenyl)-butyric acid (CAS No. 879053-91) is a multifaceted compound with significant potential in various scientific domains. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers and industry professionals alike.